Cas no 80198-26-1 (2,6-diamino-N,N-dibutyltoluene-4-sulphonamide)

• Product Name: 2,6-diamino-N,N-dibutyltoluene-4-sulphonamide
• CAS No: 80198-26-1
• MF: C₁₅H₂₇N₃O₂S
• MW: 313.458782434464
• CID: 985244
• PubChem ID: 3018914
• Update Time: 2025-04-20

2,6-diamino-N,N-dibutyltoluene-4-sulphonamide Chemical and Physical Properties

Names and Identifiers

• 2,6-diamino-N,N-dibutyltoluene-4-sulphonamide
• 3,5-diamino-N,N-dibutyl-4-methylbenzenesulfonamide
• 3,5-Diamino-N,N-dibutyl-4-methylbenzene-1-sulfonamide
• SCHEMBL10859351
• EINECS 279-419-8
• NS00060795
• DTXSID501001098
• 80198-26-1
• QKJFIJCITRHJRN-UHFFFAOYSA-N

• Inchi： 1S/C15H27N3O2S/c1-4-6-8-18(9-7-5-2)21(19,20)13-10-14(16)12(3)15(17)11-13/h10-11H,4-9,16-17H2,1-3H3
• InChI Key： QKJFIJCITRHJRN-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(C)=C(C=1)N)N)(N(CCCC)CCCC)(=O)=O

Computed Properties

• Exact Mass: 313.18239829g/mol
• Monoisotopic Mass: 313.18239829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 97.8Ų